3-(cyclohexylsulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide
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Description
3-(cyclohexylsulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C18H26N2O4S and its molecular weight is 366.48. The purity is usually 95%.
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Scientific Research Applications
Photocyclization in Synthesis
Maruyama, Kazuhiro et al. (1980) demonstrated the use of N-formyl-N-methylcyclohexene-1-carboxamide in photocyclization to synthesize various alkyl-substituted azetidine-2,4-diones, highlighting a method for constructing azetidine derivatives using intramolecular hydrogen abstraction (MaruyamaKazuhiro, IshitokuTakeshi, & KuboYasuo, 1980).
Antioxidant Potential of Azetidines
Research by Veera Raghavulu Nagavolu et al. (2017) focused on synthesizing Schiff bases and azetidines, including a derivative similar to 3-(cyclohexylsulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide, and evaluating their in-vitro antioxidant activity. This study underscores the potential of azetidine derivatives in antioxidant applications (Veera Raghavulu Nagavolu et al., 2017).
Synthesis of Functionalized Aziridines
Nadir, U. K., and Singh, Anamika (2004) developed a process for synthesizing functionalized N‐arylsulfonyl aziridines, involving azetidine derivatives. This method is significant for the synthesis of azetidine compounds with various functional groups (U. K. Nadir & Anamika Singh, 2004).
Azetidinyl Oxadiazoles as Modulators
Packiarajan, M. et al. (2012) identified a series of aryl azetidinyl oxadiazoles as modulators with improved physico-chemical properties, emphasizing the role of azetidine derivatives in medicinal chemistry (M. Packiarajan et al., 2012).
Anionic Polymerization of Azetidines
Reisman, Louis et al. (2020) investigated the anionic polymerization of N-(methanesulfonyl)azetidine and its derivatives, revealing the potential of azetidine compounds in polymer synthesis (Louis Reisman et al., 2020).
Antibacterial and Antifungal Activities
Samadhiya, Pushkal et al. (2013) synthesized azetidinone derivatives of 2-amino-5-nitrothiazole and evaluated their antibacterial and antifungal activities, demonstrating the application of azetidine compounds in antimicrobial research (Pushkal Samadhiya et al., 2013).
Properties
IUPAC Name |
3-cyclohexylsulfonyl-N-(4-ethoxyphenyl)azetidine-1-carboxamide |
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InChI |
InChI=1S/C18H26N2O4S/c1-2-24-15-10-8-14(9-11-15)19-18(21)20-12-17(13-20)25(22,23)16-6-4-3-5-7-16/h8-11,16-17H,2-7,12-13H2,1H3,(H,19,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVOPURIUZZGIEG-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)N2CC(C2)S(=O)(=O)C3CCCCC3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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